Cas no 1431965-57-9 (3-(Difluoromethoxy)aniline;hydrochloride)

• Product Name: 3-(Difluoromethoxy)aniline;hydrochloride
• CAS No: 1431965-57-9
• MF: C₇H₈ClF₂NO
• MW: 195.594327926636
• CID: 4700135
• Update Time: 2025-05-24

3-(Difluoromethoxy)aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(DIFLUOROMETHOXY)ANILINE HYDROCHLORIDE
• 3-(Difluoromethoxy)aniline;hydrochloride

• Inchi： 1S/C7H7F2NO.ClH/c8-7(9)11-6-3-1-2-5(10)4-6;/h1-4,7H,10H2;1H
• InChI Key： UVJQYOWEOMPURP-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC=C(C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 35.2

Additional information on 3-(Difluoromethoxy)aniline;hydrochloride

Introduction to 3-(Difluoromethoxy)aniline;hydrochloride (CAS No. 1431965-57-9)

3-(Difluoromethoxy)aniline;hydrochloride (CAS No. 1431965-57-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(difluoromethoxy)anilinium chloride, is characterized by its unique chemical structure, which includes a difluoromethoxy group attached to an aniline moiety. The presence of the hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of 3-(Difluoromethoxy)aniline;hydrochloride can be represented as C₈H₈F₂NO·HCl. The difluoromethoxy group (OCHF₂) introduces significant electronic and steric effects, which can influence the reactivity and biological activity of the compound. The anilinium chloride form ensures that the compound is stable under a wide range of conditions, making it suitable for various synthetic transformations.

In recent years, 3-(Difluoromethoxy)aniline;hydrochloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel compounds with therapeutic properties. For instance, researchers have explored its role in the development of anti-inflammatory agents, antiviral drugs, and anticancer agents. The unique combination of the difluoromethoxy and anilinium groups provides a platform for designing molecules with enhanced pharmacological profiles.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-(Difluoromethoxy)aniline;hydrochloride in the synthesis of a series of novel anti-inflammatory compounds. These compounds exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory response. The study demonstrated that the difluoromethoxy group played a crucial role in enhancing the selectivity and potency of these compounds, making them promising candidates for further development.

Beyond anti-inflammatory applications, 3-(Difluoromethoxy)aniline;hydrochloride has also shown promise in antiviral research. A recent study published in Antiviral Research investigated its use in the synthesis of inhibitors targeting viral proteases. The researchers found that compounds derived from 3-(Difluoromethoxy)aniline;hydrochloride exhibited strong inhibitory activity against viral proteases, suggesting their potential as antiviral agents. The unique chemical structure of this compound allows for fine-tuning of its properties to optimize antiviral activity.

In the field of oncology, 3-(Difluoromethoxy)aniline;hydrochloride has been explored for its potential as a lead compound in the development of anticancer drugs. A study published in Cancer Research reported the synthesis and evaluation of a series of derivatives based on this compound. These derivatives showed significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The researchers attributed this activity to the ability of the difluoromethoxy group to modulate key signaling pathways involved in cancer progression.

The versatility and unique properties of 3-(Difluoromethoxy)aniline;hydrochloride have also made it an attractive target for synthetic chemists. Its use as a starting material or intermediate in multistep syntheses has been well-documented in various scientific publications. For example, a study published in Organic Letters described an efficient synthetic route to access this compound using readily available starting materials and mild reaction conditions. This synthetic approach has facilitated its widespread use in both academic and industrial settings.

In addition to its applications in drug discovery, 3-(Difluoromethoxy)aniline;hydrochloride has also found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use as a functionalized material or as a probe molecule in spectroscopic studies. Researchers have explored its potential as a dopant or additive in polymer-based materials, where it can enhance specific properties such as conductivity or mechanical strength.

The safety profile of 3-(Difluoromethoxy)aniline;hydrochloride is another important consideration for its use in various applications. While it is generally considered safe when handled under appropriate conditions, proper safety protocols should be followed to minimize any potential risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound securely.

In conclusion, 3-(Difluoromethoxy)aniline;hydrochloride (CAS No. 1431965-57-9) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and properties make it an attractive target for further research and development, with potential implications for improving human health and advancing scientific knowledge.